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Application Notes & Protocols for CREB-IN-1
TFA

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Creb-IN-1 tfa
Cat. No.: S12900879

This document provides essential handling, storage, and safety information for researchers working with the

laboratory chemical CREB-IN-1 TFA [1].

Product Identification & Hazards

Product Name: CREB-IN-1 TFA [1]
Catalog Number: DC49605 [1]

Molecular Formula: C3sH32CIFsN3O10P [1]
Molecular Weight: 778.06 g/mol [1]

Hazard Classification: [1]

¢ Acute Toxicity, Oral (Category 4): Harmful if swallowed (H302).
e Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life (H400).
e Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects (H410).

Storage Conditions

The manufacturer provides clear storage conditions to ensure the chemical's stability. The following table

summarizes the requirements.
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Short-Term Long-Term (>4 .
Form Other Conditions
(Days/Weeks) Weeks)
Lyophilized Room Temperature, <-20°C or -80°C [1] Keep container tightly sealed in a
Powder 4°C, or colder [1] [2] cool, well-ventilated area; protect
from intense light and sources of
ignition [1].
In Solution 1-2 weeks at +4°C 3-4 months at -20°C; 1 Aliquot to avoid repeated freeze-
(general peptide year at -80°C (general thaw cycles [2].
guideline) [2] peptide guideline) [2]

Handling and Safety Protocols

¢ Personal Protective Equipment (PPE): Wear safety goggles with side-shields, protective gloves,
suitable respirator, and impervious clothing [1].

e Handling: Avoid inhalation and contact with skin or eyes. Use only in areas with appropriate exhaust
ventilation and avoid dust and aerosol formation. Do not eat, drink, or smoke when using this product
[1].

e First Aid: [1]

o Eye contact: Flush immediately with large amounts of water for several minutes while holding
eyelids open. Call a physician.

o Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing and call a
physician.

o Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a physician or poison
center immediately.

e Accidental Release: Wear full personal protective equipment. Absorb spillage with a liquid-binding
material (e.g., diatomite). Avoid release to the environment and dispose of contaminated material
according to regulations [1].

Solubility and Reconstitution
The specific solubility of CREB-IN-1 TFA in various solvents is not provided in the available safety data
sheet [1]. The following are general best practices for peptides.

¢ Weighing: Weigh the lyophilized powder quickly as peptides are often hygroscopic and can absorb
atmospheric moisture, affecting stability and measurement accuracy [2].
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¢ Reconstitution: For preparing stock solutions, anhydrous organic solvents are often recommended
to avoid premature hydrolysis. The stability of the solution depends on the solvent, pH (optimal pH is
5-7), and the amino acid sequence [2].

¢ Aliquoting: It is highly recommended to aliquot peptide solutions before freezing to avoid damaging
the compound with repeated freeze-thaw cycles [2].

Experimental Considerations

e Lack of Specific Data: Be aware that the solubility, stability in solution, and specific reconstitution
solvents for CREB-IN-1 TFA have not been fully characterized in the available data. Preliminary
experiments may be necessary.

e Toxicity: This compound is harmful if swallowed and requires careful handling to prevent exposure
[1].

¢ Environmental Hazard: CREB-IN-1 TFA is very toxic to aquatic life. All waste must be collected and
disposed of at an approved waste disposal plant [1].

The following workflow summarizes the key steps for handling CREB-IN-1 TFA upon receipt.
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Recommendations for Researchers

e Contact Supplier: For the most accurate information, directly contact the manufacturer (DC
Chemicals) to inquire about the solubility profile of CREB-IN-1 TFA in specific solvents like DMSO,
water, or ethanol [1].

e Empirical Testing: If supplier data is unavailable, you may need to perform small-scale solubility
tests in various solvents to determine the optimal conditions for your experiments.

o Stability Studies: For long-term projects, consider establishing the stability of your stock solutions
under your specific storage conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Application Notes & Protocols for CREB-IN-1 TFA]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12900879#creb-in-1-tfa-

solubility-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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